(2E,15Z,18Z,21Z,24Z)-triacontapentaenoyl-CoA

• Molecular Formula: C51H84N7O17P3S
• Molecular Weight: 1192.2 g/mol
• InChI: InChI=1S/C51H84N7O17P3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-42(60)79-35-34-53-41(59)32-33-54-49(63)46(62)51(2,3)37-72-78(69,70)75-77(67,68)71-36-40-45(74-76(64,65)66)44(61)50(73-40)58-39-57-43-47(52)55-38-56-48(43)58/h8-9,11-12,14-15,17-18,30-31,38-40,44-46,50,61-62H,4-7,10,13,16,19-29,32-37H2,1-3H3,(H,53,59)(H,54,63)(H,67,68)(H,69,70)(H2,52,55,56)(H2,64,65,66)/b9-8-,12-11-,15-14-,18-17-,31-30+/t40-,44-,45-,46+,50-/m1/s1
• InChIKey: PMUFZKASJXZMSD-BOTRCYAPSA-N

(2E,15Z,18Z,21Z,24Z)-triacontapentaenoyl-CoA is a 2,3-trans-enoyl-coenzyme A derivative with a 30-carbon, pentaunsaturated acyl chain, specifically configured with a trans (E) double bond at the 2-position and cis (Z) double bonds at the 15, 18, 21, and 24 positions. It is a critical intermediate in the elongation cycle of very long-chain polyunsaturated fatty acids (VLC-PUFAs), produced by the action of elongase enzymes like ELOVL4 and subsequently reduced by trans-2-enoyl-CoA reductase (TER) in the endoplasmic reticulum.

(2E,15Z,18Z,21Z,24Z)-Triacontapentaenoyl-CoA: A Defined Trans-2-Enoyl Intermediate for VLC-PUFA Biosynthesis and Elongase Research

(2E,15Z,18Z,21Z,24Z)-triacontapentaenoyl-CoA is a 2,3-trans-enoyl-coenzyme A derivative with a 30-carbon, pentaunsaturated acyl chain, specifically configured with a trans (E) double bond at the 2-position and cis (Z) double bonds at the 15, 18, 21, and 24 positions [1]. It is a critical intermediate in the elongation cycle of very long-chain polyunsaturated fatty acids (VLC-PUFAs), produced by the action of elongase enzymes like ELOVL4 and subsequently reduced by trans-2-enoyl-CoA reductase (TER) in the endoplasmic reticulum [2]. As a precisely defined chemical species, it is supplied as a reference standard for metabolic pathway analysis and enzymatic characterization .

• [1] ChEBI. (2E,15Z,18Z,21Z,24Z)-triacontapentaenoyl-CoA. CHEBI:74403. European Bioinformatics Institute. View Source
• [2] Tamura Y, Sassa T, Nishizawa T, Kihara A. Incomplete Elongation of Ultra-long-chain Polyunsaturated Acyl-CoAs by the Fatty Acid Elongase ELOVL4 in Spinocerebellar Ataxia Type 34. Mol Cell Biol. 2023;43(2):85-101. View Source

(2E,15Z,18Z,21Z,24Z)-Triacontapentaenoyl-CoA: Why Isomer Identity Prevents Simple Substitution in VLC-PUFA Studies

Simple substitution with other unsaturated fatty acyl-CoAs or even other triacontapentaenoyl-CoA isomers is not scientifically valid. The enzymatic machinery of VLC-PUFA elongation, particularly the elongases (ELOVL4) and trans-2-enoyl-CoA reductases, exhibits stringent substrate specificity that is dictated by both chain length and the precise stereochemistry and position of double bonds [1]. The 2E configuration is an obligatory feature of the fatty acid elongation cycle intermediate, while the specific pattern of 15Z,18Z,21Z,24Z double bonds defines this compound as a distinct metabolite within the n-6 VLC-PUFA family [2]. Using an isomer with different double bond positions (e.g., 12Z,15Z,18Z,21Z,24Z) or the fully saturated analog (trans-2-triacontenoyl-CoA) will result in altered enzyme kinetics, different metabolic fate, and non-comparable biological data [3].

• [1] Yu M, Benham A, Logan S, Brush RS, Mandal MN, Anderson RE, Agbaga MP. ELOVL4 protein preferentially elongates 20:5n-3 to very long chain PUFAs over 20:4n-6 and 22:6n-3. J Lipid Res. 2012;53(3):494-504. View Source
• [2] RGD Ontology. (12Z,15Z,18Z,21Z,24Z)-triacontapentaenoic acid. A very long-chain omega-6 fatty acid that is triacontanoic acid having five double bonds located at positions 12, 15, 18, 21 and 24. View Source
• [3] PubChem. trans-2-triacontenoyl-CoA. Compound Summary for CID 72193778. View Source

(2E,15Z,18Z,21Z,24Z)-Triacontapentaenoyl-CoA: Quantitative Differentiation in VLC-PUFA Elongation

Isomer-Specific Identity as a C30:5 n-6 VLC-PUFA Intermediate for ELOVL4 Elongation Studies

The compound (2E,15Z,18Z,21Z,24Z)-triacontapentaenoyl-CoA is specifically identified as an intermediate in the elongation of very long-chain polyunsaturated fatty acids (VLC-PUFAs) of the n-6 series [1]. This contrasts with other C30:5 isomers, such as the (12Z,15Z,18Z,21Z,24Z) isomer, which differ in double bond position and are distinct chemical entities with potentially different biological roles [2]. The 2E configuration is essential, as it is the immediate product of the 3-hydroxyacyl-CoA dehydratase step and the substrate for trans-2-enoyl-CoA reductase in the elongation cycle.

Evidence Dimension	Isomeric Identity and Double Bond Position
Target Compound Data	Double bonds at 2E, 15Z, 18Z, 21Z, 24Z; chain length C30; 5 double bonds; n-6 family.
Comparator Or Baseline	(12Z,15Z,18Z,21Z,24Z)-triacontapentaenoyl-CoA (double bonds at 12Z, 15Z, 18Z, 21Z, 24Z) and trans-2-triacontenoyl-CoA (saturated chain, only one double bond at 2E).
Quantified Difference	Difference in double bond position alters the molecule's interaction with elongase enzymes and its subsequent metabolic fate. The 2E configuration is a specific requirement for the reductase step.
Conditions	Based on established fatty acid elongation biochemistry in the endoplasmic reticulum.

Why This Matters

For researchers studying the ELOVL4-mediated elongation of VLC-PUFAs, using the correct isomer ensures the biological relevance and reproducibility of experimental data, as enzyme kinetics are highly dependent on substrate structure.

• [1] ZFIN ChEBI: (2E,15Z,18Z,21Z,24Z)-triacontapentaenoyl-CoA. An unsaturated fatty acyl-CoA that results from the formal condensation of the thiol group of coenzyme A with the carboxy group of (2E,15Z,18Z,21Z,24Z)-triacontapentaenoic acid. View Source
• [2] RGD Ontology. (12Z,15Z,18Z,21Z,24Z)-triacontapentaenoic acid. A very long-chain omega-6 fatty acid that is triacontanoic acid having five double bonds located at positions 12, 15, 18, 21 and 24. View Source

Critical Role as a Trans-2-Enoyl-CoA Substrate for NADPH-Dependent Trans-2-Enoyl-CoA Reductase (TER) in VLCFA Synthesis

The (2E) configuration is the defining feature of this class of intermediates, making them the sole substrates for the NADPH-dependent trans-2-enoyl-CoA reductase (TER; EC 1.3.1.38), the enzyme that catalyzes the final, rate-limiting reduction step of the fatty acid elongation cycle [1]. While specific Km values for this ultra-long-chain substrate are not yet reported in the literature, the general class of trans-2-enoyl-CoAs is known to be reduced with high specificity by TER. The saturated analog, trans-2-triacontenoyl-CoA (C30:1), while also a trans-2-enoyl-CoA, represents a different metabolic branch and is not involved in VLC-PUFA synthesis [2].

Evidence Dimension	Substrate specificity for TER
Target Compound Data	A trans-2-enoyl-CoA with a C30:5 n-6 acyl chain, designed to be reduced to the corresponding C30:5 n-6 acyl-CoA.
Comparator Or Baseline	trans-2-triacontenoyl-CoA (C30:1), a monounsaturated trans-2-enoyl-CoA.
Quantified Difference	The presence of additional cis double bonds in the target compound dictates its role in VLC-PUFA biosynthesis versus the role of the saturated analog in general VLCFA elongation.
Conditions	Inferred from the known mechanism of the ER fatty acid elongation cycle.

Why This Matters

This compound is an indispensable tool for assaying the activity of trans-2-enoyl-CoA reductases on VLC-PUFA substrates, an area of active research in understanding metabolic diseases like SCA34 and STGD3.

• [1] Kihara A. Very long-chain fatty acids: elongation, physiology and related disorders. J Biochem. 2012;152(5):387-395. View Source
• [2] PubChem. trans-2-triacontenoyl-CoA. Compound Summary for CID 72193778. View Source

Potential Substrate for ELOVL4 Elongase Implicated in Neurodegenerative Disease Pathogenesis

Mutations in the ELOVL4 elongase, which synthesizes C28-C38 VLC-PUFAs, cause Spinocerebellar Ataxia Type 34 (SCA34) and Stargardt-like macular dystrophy (STGD3) [1]. A 2023 study demonstrated that SCA34-causing ELOVL4 mutants produce shorter VLC-PUFA products due to incomplete elongation of ultra-long-chain polyunsaturated acyl-CoAs [2]. While the study did not quantify the exact Km for this specific acyl-CoA, it established that the length and degree of unsaturation of the acyl-CoA substrate are critical determinants of ELOVL4 activity. This compound, as a defined intermediate in the pathway, is therefore a necessary tool for dissecting the precise substrate specificity of wild-type and mutant ELOVL4 enzymes.

Evidence Dimension	ELOVL4 activity and product length
Target Compound Data	Not directly quantified in the study, but implied as an intermediate.
Comparator Or Baseline	Wild-type ELOVL4 vs. SCA34 mutants (Q180P, T233M, W246G, I171T, L168F).
Quantified Difference	Mutants produce significantly shorter ULC-PUFA products, demonstrating a loss of elongation fidelity.
Conditions	Cell-based assay measuring ULC-PUFA-containing phosphatidylcholines (ULC-PCs).

Why This Matters

For scientists investigating the molecular pathology of SCA34 or STGD3, access to the correct acyl-CoA intermediate is essential for in vitro reconstitution assays and drug screening efforts targeting ELOVL4.

• [1] Agbaga MP, Brush RS, Mandal MN, Henry K, Elliott MH, Anderson RE. Role of Stargardt-3 macular dystrophy protein (ELOVL4) in the biosynthesis of very long chain fatty acids. Proc Natl Acad Sci U S A. 2008;105(35):12843-8. View Source
• [2] Tamura Y, Sassa T, Nishizawa T, Kihara A. Incomplete Elongation of Ultra-long-chain Polyunsaturated Acyl-CoAs by the Fatty Acid Elongase ELOVL4 in Spinocerebellar Ataxia Type 34. Mol Cell Biol. 2023;43(2):85-101. View Source

(2E,15Z,18Z,21Z,24Z)-Triacontapentaenoyl-CoA: Primary Research Applications in VLC-PUFA Metabolism

In Vitro Reconstitution of the ER Fatty Acid Elongation Cycle for VLC-PUFAs

This compound serves as a critical substrate for the trans-2-enoyl-CoA reductase (TER) enzyme, the final and rate-limiting step of the microsomal fatty acid elongation cycle. Researchers reconstituting the complete four-step cycle in vitro require this precise trans-2-enoyl intermediate to assess the activity and specificity of TER on VLC-PUFA substrates [1].

Substrate Specificity Profiling of Wild-Type and Mutant ELOVL4 Elongases

In studies of ELOVL4, which is mutated in neurodegenerative diseases like SCA34 and STGD3, this compound is an essential tool. It can be used as a substrate to compare the elongation efficiency and product profile of wild-type versus disease-associated mutant ELOVL4 enzymes in cell-free or cell-based assays [2].

Metabolomics and Lipidomics Reference Standard for VLC-PUFA Pathway Analysis

As a defined, high-purity (≥98%) chemical standard, this compound is indispensable for the accurate identification and quantification of VLC-PUFA acyl-CoA intermediates in complex biological matrices using LC-MS/MS or GC-MS platforms. This is particularly relevant for studying the metabolic flux in tissues rich in VLC-PUFAs, such as the retina, testis, and brain .

• [1] Kihara A. Very long-chain fatty acids: elongation, physiology and related disorders. J Biochem. 2012;152(5):387-395. View Source
• [2] Tamura Y, Sassa T, Nishizawa T, Kihara A. Incomplete Elongation of Ultra-long-chain Polyunsaturated Acyl-CoAs by the Fatty Acid Elongase ELOVL4 in Spinocerebellar Ataxia Type 34. Mol Cell Biol. 2023;43(2):85-101. View Source